Cas no 1695329-31-7 (5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate)

• Product Name: 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate
• CAS No: 1695329-31-7
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD28064279
• CID: 4611353
• PubChem ID: 86775427
• Update Time: 2025-10-21

5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl 2-methyl 4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2,5-dicarboxylate
• Thiazolo[4,5-c]pyridine-2,5(4H)-dicarboxylic acid, 6,7-dihydro-, 5-(1,1-dimethylethyl) 2-methyl ester
• 5-(tert-Butyl) 2-methyl 6,7-dihydrothiazolo[4,5-c]pyridine-2,5(4H)-dicarboxylate
• 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate

• MDL： MFCD28064279
• Inchi： 1S/C13H18N2O4S/c1-13(2,3)19-12(17)15-6-5-9-8(7-15)14-10(20-9)11(16)18-4/h5-7H2,1-4H3
• InChI Key： XGDKMIZKTXZPNF-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2SC(C(OC)=O)=NC1=2

5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate

Comprehensive Overview of 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate (CAS No. 1695329-31-7)

The compound 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate (CAS No. 1695329-31-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazolo[4,5-c]pyridine core and dicarboxylate functional groups, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the key reasons for the growing interest in 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate is its structural similarity to other biologically active thiazole and pyridine derivatives. These moieties are known to exhibit a wide range of pharmacological activities, including antioxidant, antimicrobial, and neuroprotective effects. The presence of the tert-butyl group further enhances the compound's lipophilicity, which can improve its bioavailability and membrane permeability—a critical factor in drug development.

Recent advancements in computational chemistry and molecular docking studies have shed light on the potential binding interactions of this compound with various biological targets. For instance, its dicarboxylate moiety may facilitate interactions with enzymes involved in neurotransmitter regulation, making it a subject of interest for neurodegenerative disease research. Additionally, its thiazolo[4,5-c]pyridine scaffold has been explored in the context of cancer therapeutics, particularly in modulating kinase activity.

From a synthetic chemistry perspective, 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate offers versatility in derivatization. Researchers have successfully employed it as a precursor for the synthesis of more complex molecules, leveraging its reactive ester and heterocyclic functionalities. This adaptability aligns with the current trend in fragment-based drug design, where small, modular compounds are used to build larger, more potent therapeutics.

The compound's stability under various conditions has also been a topic of investigation. Studies suggest that the tert-butyl group contributes to its thermal and oxidative stability, which is advantageous for formulation development and storage. This property is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve the sustainability of chemical processes.

In the agrochemical sector, 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate has shown promise as a potential plant growth regulator or pesticide intermediate. Its ability to interact with plant enzymes and receptors could lead to the development of new crop protection agents, addressing the global demand for sustainable agriculture solutions.

As the scientific community continues to explore the applications of this compound, its role in personalized medicine and targeted therapy is becoming increasingly evident. With the rise of AI-driven drug discovery, compounds like 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate are being screened for their potential to address unmet medical needs. Its combination of structural novelty and functional diversity positions it as a valuable asset in modern medicinal chemistry.

In conclusion, 5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3-thiazolo[4,5-c]pyridine-2,5-dicarboxylate (CAS No. 1695329-31-7) represents a fascinating area of research with broad implications across multiple industries. Its unique properties and potential applications make it a compound worth watching in the coming years, particularly as advancements in biotechnology and synthetic methodology continue to unfold.